Cas no 69948-24-9 (Ethane,1-(difluoromethoxy)-1,1,2-trifluoro-)

• Product name: Ethane,1-(difluoromethoxy)-1,1,2-trifluoro-
• CAS No: 69948-24-9
• MF: C₃H₃OF₅
• MW: 150.04732
• CID: 512934
• PubChem ID: 22178540

Ethane,1-(difluoromethoxy)-1,1,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Ethane,1-(difluoromethoxy)-1,1,2-trifluoro-
• 1-(difluoromethoxy)-1,1,2-trifluoroethane
• Difluoromethyl 1,1,2-trifluoroethyl ether
• LogP
• DTXSID40871458
• 69948-24-9
• SCHEMBL1996074
• MFNUKMQUVGMCEW-UHFFFAOYSA-N
• Ethane, 1-(difluoromethoxy)-1,1,2-trifluoro-

• Inchi： InChI=1S/C3H3F5O/c4-1-3(7,8)9-2(5)6/h2H,1H2
• InChI Key： MFNUKMQUVGMCEW-UHFFFAOYSA-N
• SMILES： C(C(OC(F)F)(F)F)F

Computed Properties

• Exact Mass: 150.01039
• Monoisotopic Mass: 150.01040553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 82.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.4783 (estimate)
• Boiling Point: 16.14°C (rough estimate)
• Flash Point: -29.122°C
• Refractive Index: 1.3543 (estimate)
• PSA: 9.23